Cas no 1807392-97-7 (3-(1-Bromo-2-oxopropyl)-2-methylcinnamic acid)

• Product Name: 3-(1-Bromo-2-oxopropyl)-2-methylcinnamic acid
• CAS No: 1807392-97-7
• MF: C₁₃H₁₃BrO₃
• MW: 297.144523382187
• CID: 5005936
• Update Time: 2025-10-30

3-(1-Bromo-2-oxopropyl)-2-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Bromo-2-oxopropyl)-2-methylcinnamic acid

• Inchi： 1S/C13H13BrO3/c1-8-10(6-7-12(16)17)4-3-5-11(8)13(14)9(2)15/h3-7,13H,1-2H3,(H,16,17)/b7-6+
• InChI Key： IERDKACXXAFYHO-VOTSOKGWSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(/C=C/C(=O)O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 325
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4

Additional information on 3-(1-Bromo-2-oxopropyl)-2-methylcinnamic acid

Introduction to 3-(1-Bromo-2-oxopropyl)-2-methylcinnamic acid (CAS No. 1807392-97-7) and Its Emerging Applications in Chemical Biology

3-(1-Bromo-2-oxopropyl)-2-methylcinnamic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807392-97-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This molecule, featuring a combination of a brominated alkyl side chain, an α,β-unsaturated carboxylic acid moiety, and a methyl-substituted phenyl ring, presents a versatile scaffold for further chemical modifications and biological investigations.

The structural framework of 3-(1-Bromo-2-oxopropyl)-2-methylcinnamic acid makes it an intriguing candidate for various applications, particularly in the development of pharmacologically active agents. The presence of the bromine atom at the 1-position of the propyl group introduces reactivity that can be exploited for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to construct complex molecular architectures. Additionally, the α,β-unsaturated carboxylic acid functionality serves as a key pharmacophore in many bioactive molecules, enabling interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in exploring the biological activities of cinnamic acid derivatives. The compound 3-(1-Bromo-2-oxopropyl)-2-methylcinnamic acid has been investigated for its potential roles in modulating inflammatory pathways and antioxidant mechanisms. Studies have suggested that structurally related cinnamic acid derivatives may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The brominated side chain further enhances the molecule's potential for biological activity by increasing its lipophilicity and binding affinity to target proteins.

One of the most compelling aspects of 3-(1-Bromo-2-oxopropyl)-2-methylcinnamic acid is its utility as a building block for drug discovery initiatives. The combination of reactive functional groups allows for diverse chemical modifications, enabling researchers to tailor the molecule's properties to specific therapeutic needs. For instance, the α,β-unsaturated system can be transformed into other heterocyclic structures through cyclization reactions, while the carboxylic acid group can be esterified or amidated to improve solubility or bioavailability. These modifications make it a valuable intermediate in synthesizing novel compounds with enhanced pharmacological profiles.

Recent advancements in computational chemistry have further accelerated the exploration of 3-(1-Bromo-2-oxopropyl)-2-methylcinnamic acid's potential applications. Molecular docking studies have been employed to predict its interactions with various biological targets, including transcription factors and kinases involved in cancer signaling pathways. These studies have revealed promising binding affinities that could make this compound a lead candidate for further optimization into therapeutic agents. Additionally, virtual screening techniques have identified novel derivatives with improved efficacy and reduced toxicity compared to existing drugs.

The pharmaceutical industry has also recognized the significance of 3-(1-Bromo-2-oxopropyl)-2-methylcinnamic acid as a key intermediate in synthesizing advanced drug candidates. Its structural features align well with current trends in drug design, where molecules with multiple functional groups are favored for their ability to engage multiple targets simultaneously. This polypharmacophoric nature has been associated with increased therapeutic benefits and reduced side effects. As a result, researchers are actively exploring synthetic routes to optimize the production of this compound on an industrial scale.

In conclusion, 3-(1-Bromo-2-oxopropyl)-2-methylcinnamic acid (CAS No. 1807392-97-7) represents a fascinating compound with broad applications in chemical biology and drug discovery. Its unique structural attributes, combined with recent advancements in synthetic and computational methodologies, position it as a promising candidate for developing next-generation therapeutics. Continued research into this molecule is likely to yield novel insights into its biological functions and pave the way for innovative treatments across various therapeutic domains.